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Introduction
Eriocalyxin B (EriB), a natural diterpenoid isolated from Isodon eriocalyx, has demonstrated

significant anti-tumor properties.[1][2] This document provides detailed application notes and

protocols for studying the effects of Eriocalyxin B on apoptosis and autophagy in prostate

cancer cells. The primary mechanism of action involves the inhibition of the PI3K/Akt/mTOR

signaling pathway, a critical regulator of cell growth, proliferation, and survival.[1][2][3]

Additionally, Eriocalyxin B has been shown to induce the production of Reactive Oxygen

Species (ROS) and inhibit STAT3 signaling, contributing to its pro-apoptotic effects.[4][5][6]

Key Findings
Eriocalyxin B has been shown to:

Induce apoptosis and autophagy in both androgen-dependent (22RV1) and androgen-

independent (PC-3) prostate cancer cells.[1]

Inhibit the phosphorylation of key proteins in the Akt/mTOR signaling pathway.[1][2]

Demonstrate a complex interplay between autophagy and apoptosis, where autophagy acts

as a protective mechanism against EriB-induced cell death.[1]

Exhibit cytotoxic effects in a dose- and time-dependent manner.[1]
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Quantitative Data Summary
The following tables summarize the quantitative data on the effects of Eriocalyxin B on

prostate cancer cell lines.

Table 1: IC50 Values of Eriocalyxin B in Prostate Cancer Cells[1]

Cell Line Treatment Time (h) IC50 (µM)

PC-3 24 0.88

48 0.46

22RV1 24 3.26

48 1.20

Table 2: Induction of Apoptosis by Eriocalyxin B in Prostate Cancer Cells (48h treatment)[1]

Cell Line
Eriocalyxin B
Concentration (µM)

% of Apoptotic Cells (Early
+ Late)

PC-3 0 (Control) 0.7

0.5 42.1

22RV1 0 (Control) Not specified

2 31.0

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathway affected by Eriocalyxin B and a

general experimental workflow for its investigation.
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Caption: Eriocalyxin B signaling pathway in prostate cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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